Cas no 946340-36-9 (N-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-2-(3-methoxyphenoxy)acetamide)

• Product Name: N-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-2-(3-methoxyphenoxy)acetamide
• CAS No: 946340-36-9
• MF: C₂₁H₂₉N₃O₃
• MW: 371.47326540947
• CID: 5516290
• Update Time: 2025-10-21

N-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-2-(3-methoxyphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-2-(3-methoxyphenoxy)acetamide
• N-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-2-(3-methoxyphenoxy)acetamide

• Inchi： 1S/C21H29N3O3/c1-23(2)17-11-9-16(10-12-17)20(24(3)4)14-22-21(25)15-27-19-8-6-7-18(13-19)26-5/h6-13,20H,14-15H2,1-5H3,(H,22,25)
• InChI Key： HMKVRCRTPLUARS-UHFFFAOYSA-N
• SMILES： C(NCC(N(C)C)C1=CC=C(N(C)C)C=C1)(=O)COC1=CC=CC(OC)=C1

Additional information on N-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-2-(3-methoxyphenoxy)acetamide

N-2-(Dimethylamino)-2-4-(Dimethylamino)phenylethyl-2-(3-methoxyphenoxy)acetamide: A Comprehensive Overview

N-2-(Dimethylamino)-2-4-(Dimethylamino)phenylethyl-2-(3-methoxyphenoxy)acetamide, commonly referred to by its CAS number 946340-36-9, is a complex organic compound with significant potential in various scientific and industrial applications. This compound is characterized by its intricate molecular structure, which includes multiple functional groups such as dimethylamino, phenoxy, and acetamide groups. These functional groups contribute to its unique chemical properties, making it a subject of interest in both academic research and industrial development.

The molecular structure of this compound is defined by the presence of a central ethyl chain that connects two aromatic rings. One of these rings is substituted with a dimethylamino group, while the other is attached to a phenoxy group that itself bears a methoxy substituent. This arrangement not only enhances the compound's stability but also imparts it with versatile reactivity. Recent studies have highlighted the importance of such structural features in determining the compound's behavior in different chemical environments.

From a synthetic perspective, the preparation of N-2-(Dimethylamino)-2-4-(Dimethylamino)phenylethyl-2-(3-methoxyphenoxy)acetamide involves a series of carefully orchestrated reactions. These include nucleophilic substitutions, condensation reactions, and possibly some form of cyclization or coupling processes. The choice of reagents and reaction conditions plays a critical role in ensuring high yields and purity of the final product. Researchers have explored various synthetic pathways to optimize the production process, with some recent advancements focusing on green chemistry principles to minimize environmental impact.

The applications of this compound are diverse and span across multiple disciplines. In the field of pharmacology, its unique chemical properties make it a promising candidate for drug development. Specifically, studies have shown that this compound exhibits potential anti-inflammatory and antioxidant activities, which could be harnessed for therapeutic purposes. Additionally, its ability to interact with biological molecules such as proteins and enzymes makes it a valuable tool in drug delivery systems.

In materials science, this compound has been investigated for its potential as a precursor in polymer synthesis. Its functional groups can serve as reactive sites for polymerization reactions, leading to the formation of novel materials with tailored properties. Recent research has focused on understanding how these materials can be used in advanced technologies such as biodegradable plastics and smart polymers.

Another area where this compound has shown promise is in agricultural applications. Its interaction with plant metabolites and enzymes suggests potential uses in crop protection and growth enhancement. For instance, studies have indicated that this compound could act as a natural growth regulator or an elicitor of plant defense mechanisms against pathogens.

Recent advancements in computational chemistry have provided new insights into the behavior of N-2-(Dimethylamino)-2-4-(Dimethylamino)phenylethyl-2-(3-methoxyphenoxy)acetamide. By employing quantum mechanical calculations and molecular modeling techniques, researchers have been able to predict its electronic properties, reactivity profiles, and interactions with other molecules. These computational studies complement experimental work by offering a deeper understanding of the compound's behavior at the molecular level.

In conclusion, N-2-(Dimethylamino)-2-4-(Dimethylamino)phenylethyl-2-(3-methoxyphenoxy)acetamide (CAS No: 946340-36-9) is a multifaceted compound with significant potential across various fields. Its complex molecular structure endows it with unique chemical properties that make it an attractive target for research and development. As scientific understanding continues to evolve, this compound is likely to find even more innovative applications that benefit society at large.